Cas no 1225230-01-2 (6-Bromo-2-(heptyloxy)quinoline)

• Product Name: 6-Bromo-2-(heptyloxy)quinoline
• CAS No: 1225230-01-2
• MF: C₁₆H₂₀BrNO
• MW: 322.240103721619
• CID: 2145478
• Update Time: 2023-08-03

6-Bromo-2-(heptyloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-(heptyloxy)quinoline
• KTMUZBWHODIFOI-UHFFFAOYSA-N
• 6-Bromo-2-(heptyloxy)quinoline

• Inchi： 1S/C16H20BrNO/c1-2-3-4-5-6-11-19-16-10-7-13-12-14(17)8-9-15(13)18-16/h7-10,12H,2-6,11H2,1H3
• InChI Key： KTMUZBWHODIFOI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=CC(=N2)OCCCCCCC

Computed Properties

• Exact Mass: 321.073
• Monoisotopic Mass: 321.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1